Cas no 1246172-54-2 (2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride)

• Product Name: 2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride
• CAS No: 1246172-54-2
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• MDL: MFCD13562171
• CID: 1079525
• PubChem ID: 53408486
• Update Time: 2025-05-23

2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride
• SB64406
• 2,3-dihydroindol-1-yl(pyrrolidin-2-yl)methanone;hydrochloride
• Indolin-1-yl(pyrrolidin-2-yl)methanonehydrochloride
• 1246172-54-2
• Indolin-1-yl(pyrrolidin-2-yl)methanone hydrochloride
• Z1449760265
• AKOS015849059

• MDL： MFCD13562171
• Inchi： 1S/C13H16N2O.ClH/c16-13(11-5-3-8-14-11)15-9-7-10-4-1-2-6-12(10)15;/h1-2,4,6,11,14H,3,5,7-9H2;1H
• InChI Key： YLLIWKXVGQNLCD-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCN1)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 252.1029409g/mol
• Monoisotopic Mass: 252.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride

Comprehensive Overview of 2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride (CAS No. 1246172-54-2)

The compound 2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride (CAS No. 1246172-54-2) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the indole and pyrrolidine moieties, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating specific biological pathways, which aligns with the growing demand for novel therapeutic agents.

In recent years, the search for innovative small-molecule inhibitors and receptor modulators has intensified, driven by advancements in precision medicine. The 2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride structure offers a promising scaffold for designing compounds targeting neurological and metabolic disorders. This aligns with trending topics in the scientific community, such as the exploration of GPCR-targeted therapies and allosteric modulators, which are frequently searched terms in academic databases and AI-driven research tools.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, critical factors in preclinical studies. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability, addressing common queries from quality control professionals. Additionally, its synthetic route often involves amide coupling reactions and chiral resolution, topics frequently discussed in organic chemistry forums and patent literature.

From a commercial perspective, CAS No. 1246172-54-2 is listed in catalogs of specialty chemical suppliers, catering to pharmaceutical and biotechnology industries. Its demand is partly fueled by the rise of high-throughput screening (HTS) platforms, where diverse compound libraries are essential. The compound’s molecular weight and logP value are also frequently searched parameters, reflecting the industry’s focus on drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.

Environmental and safety considerations are paramount in handling 2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with global trends emphasizing green chemistry and sustainable synthesis, which dominate discussions in regulatory and academic circles.

In summary, 2,3-Dihydro-1H-indol-1-yl(2-pyrrolidinyl)-methanone hydrochloride (CAS No. 1246172-54-2) represents a versatile intermediate with broad applicability in drug development. Its relevance to cutting-edge research areas, coupled with its well-documented physicochemical properties, ensures its continued prominence in scientific literature and industrial applications. Future studies may explore its potential in crystal engineering or prodrug design, further expanding its utility.